Cas no 336818-35-0 (tert-butyl 4-amino-2,6-dichlorobenzoate)

Tert-butyl 4-amino-2,6-dichlorobenzoate is a benzoate ester derivative featuring both amino and chloro functional groups, making it a versatile intermediate in organic synthesis. Its tert-butyl ester group enhances stability and solubility, facilitating handling in various reaction conditions. The presence of electron-withdrawing chlorine atoms and an electron-donating amino group allows for selective functionalization, making it valuable in pharmaceutical and agrochemical applications. The compound's well-defined structure and reactivity enable precise modifications, particularly in the synthesis of heterocycles and active pharmaceutical ingredients (APIs). Its high purity and consistent performance make it a reliable choice for research and industrial-scale processes.

tert-butyl 4-amino-2,6-dichlorobenzoate structure

336818-35-0 structure

Product Name:tert-butyl 4-amino-2,6-dichlorobenzoate

CAS No:336818-35-0

MF:C₁₁H₁₃Cl₂NO₂

MW:262.132421255112

MDL:MFCD27949600

CID:2678975

PubChem ID:51341880

Update Time:2025-05-20

tert-butyl 4-amino-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-amino-2,6-dichlorobenzoate
- 336818-35-0
- EN300-24580577
- Benzoic acid, 4-amino-2,6-dichloro-, 1,1-dimethylethyl ester
- MDL： MFCD27949600
- Inchi： 1S/C11H13Cl2NO2/c1-11(2,3)16-10(15)9-7(12)4-6(14)5-8(9)13/h4-5H,14H2,1-3H3
- InChI Key： PJPIRBNWRWGSRT-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C(=O)OC(C)(C)C)Cl)N

Computed Properties

Exact Mass: 261.0323340Da
Monoisotopic Mass: 261.0323340Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 52.3Å²

tert-butyl 4-amino-2,6-dichlorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24580577-1g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0		1g	$1357.0	2023-09-15
Enamine	EN300-24580577-5g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0		5g	$3935.0	2023-09-15
Enamine	EN300-24580577-10g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0		10g	$5837.0	2023-09-15
Enamine	EN300-24580577-0.05g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0	95%	0.05g	$1140.0	2024-06-19
Enamine	EN300-24580577-0.1g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0	95%	0.1g	$1195.0	2024-06-19
Enamine	EN300-24580577-0.25g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0	95%	0.25g	$1249.0	2024-06-19
Enamine	EN300-24580577-0.5g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0	95%	0.5g	$1302.0	2024-06-19
Enamine	EN300-24580577-1.0g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0	95%	1.0g	$1357.0	2024-06-19
Enamine	EN300-24580577-2.5g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0	95%	2.5g	$2660.0	2024-06-19
Enamine	EN300-24580577-5.0g	tert-butyl 4-amino-2,6-dichlorobenzoate	336818-35-0	95%	5.0g	$3935.0	2024-06-19